4-methyl-N'-(4-nitrophenyl)benzenesulfonohydrazide
Overview
Description
4-Methyl-N’-(4-nitrophenyl)benzenesulfonohydrazide is a chemical compound with the linear formula C13H12N2O4S . It has a molecular weight of 292.316 .
Molecular Structure Analysis
The molecular structure of 4-methyl-N’-(4-nitrophenyl)benzenesulfonohydrazide is represented by the linear formula C13H12N2O4S . The compound has a molecular weight of 292.316 .Scientific Research Applications
Crystal Structures and Hirshfeld Surface Analysis
- Structural Analysis : The crystal structures of various N′-(arylidene)4-nitrobenzenesulfonohydrazides, including 4-methyl-N'-(4-nitrophenyl)benzenesulfonohydrazide, have been studied to investigate the impact of substitutions on structural parameters and supramolecular features. This research is crucial for understanding the molecular configurations and interactions in these compounds (Salian, Foro, & Gowda, 2018).
Reactions with Hydrogen Chloride or Bromide
- Chemical Reactions : Research on benzenesulfonohydrazides, including 4-methyl-N'-(4-nitrophenyl)benzenesulfonohydrazide, highlights their reactions with hydrogen chloride or bromide. These reactions lead to the formation of thiosulfonates and disulfides, broadening our understanding of the chemical behavior of these compounds (Yung, Forrest, Manzer, & Gilroy, 1977).
Ionic Sensor Development
- Sensing Applications : 4-Methyl-N'-(4-nitrophenyl)benzenesulfonohydrazide derivatives have been used in developing sensors for detecting specific ions like yttrium. This research demonstrates the compound's potential in creating sensitive and selective sensors for various applications (Hussain, Rahman, Arshad, & Asiri, 2017).
Antimicrobial and Anticancer Properties
- Biomedical Research : Compounds containing 4-methyl-N'-(4-nitrophenyl)benzenesulfonohydrazide structures have been explored for their antimicrobial and anticancer properties. These studies contribute to the search for new therapeutic agents and provide insight into the bioactive potential of sulfonohydrazides (Arshia et al., 2019).
Corrosion Inhibition in Steel
- Corrosion Inhibition : Sulfonohydrazide derivatives, including those related to 4-methyl-N'-(4-nitrophenyl)benzenesulfonohydrazide, have been examined for their effectiveness as corrosion inhibitors for steel in acidic media. This research is significant in industrial applications where corrosion prevention is critical (Ichchou et al., 2019).
Optical Storage and Switching Applications
- Optical Applications : Hydrazones derived from compounds like 4-methyl-N'-(4-nitrophenyl)benzenesulfonohydrazide have been investigated for their nonlinear optical properties. These studies are essential for developing materials used in optical devices like limiters and switches (Naseema et al., 2010).
Heavy Metal Ion Detection
- Environmental Analysis : Derivatives of 4-methyl-N'-(4-nitrophenyl)benzenesulfonohydrazide have been utilized in the detection of heavy metal ions like lead, showcasing the compound's potential in environmental monitoring and pollution control (Rahman et al., 2020).
properties
IUPAC Name |
4-methyl-N'-(4-nitrophenyl)benzenesulfonohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O4S/c1-10-2-8-13(9-3-10)21(19,20)15-14-11-4-6-12(7-5-11)16(17)18/h2-9,14-15H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMDGROWDCHFDSJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NNC2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-methyl-N'-(4-nitrophenyl)benzenesulfonohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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